Cas no 6214-21-7 (methyl 3-nitrobenzenesulfonate)
6214-21-7 structure
Product Name:methyl 3-nitrobenzenesulfonate
CAS No:6214-21-7
MF:C7H7NO5S
MW:217.199180841446
CID:1636221
PubChem ID:145843
Update Time:2025-04-21
methyl 3-nitrobenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-nitrobenzenesulfonate
- Benzenesulfonic acid, 3-nitro-, methyl ester
- SWKKKZKIPZOMBG-UHFFFAOYSA-N
- SCHEMBL1317032
- Methyl 3-nitrobenzenesulfonate #
- Methyl 3-Nitro Benzenesulfonate
- DTXSID20211196
- DB-209269
- 6214-21-7
-
- Inchi: 1S/C7H7NO5S/c1-13-14(11,12)7-4-2-3-6(5-7)8(9)10/h2-5H,1H3
- InChI Key: SWKKKZKIPZOMBG-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(=O)(=O)OC
Computed Properties
- Exact Mass: 217.00451
- Monoisotopic Mass: 217.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- Density: 1.453
- Boiling Point: 355.8°C at 760 mmHg
- Flash Point: 169°C
- Refractive Index: 1.555
- PSA: 86.51
methyl 3-nitrobenzenesulfonate Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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